3-Ethoxy-4,5,6,7-tetrahydro-1,2-benzisoxazol-4-one

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 3-ethoxy-6,7-dihydro-5H-1,2-benzoxazol-4-one
• InChI: InChI=1S/C9H11NO3/c1-2-12-9-8-6(11)4-3-5-7(8)13-10-9/h2-5H2,1H3
• InChI Key: JFSGRRMNDJRVJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NOC2=C1C(=O)CCC2

Description

3-Ethoxy-4,5,6,7-tetrahydro-1,2-benzisoxazol-4-one is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-ethoxy-4,5,6,7-tetrahydro-1,2-benzisoxazole 1a (35 g) in glacial acetic acid (500 mL) at 10° C. was added concentrated H2SO4 (29 mL). A solution of sodium dichromate (71 g) in glacial acetic acid (300 mL) kept at 40-45° C. was added dropwise during one hour at 20-25° C. The mixture was stirred for another 3 hours at 25-30° C. The reaction mixture was poured onto ice and diethyl ether (3 L). pH was adjusted to >10 by addition of concentrated aqueous NaOH. The organic phase was separated and worked up. The remaining crude title compound was purified by column chromatography on silica gel (eluted with ethyl acetate/heptane 1:1). Pure 3-ethoxy-4,5,6,7-tetrahydro-1,2-benzisoxazol-4-one was washed with diisopropyl ether and dried. Yield 27 g. Mp 98-99° C.